Cas no 81326-09-2 (Benzoic acid, 4-(4-hydroxy-3,5-dimethoxyphenoxy)-3,5-dimethoxy-)

81326-09-2 structure
Product name:Benzoic acid, 4-(4-hydroxy-3,5-dimethoxyphenoxy)-3,5-dimethoxy-
Benzoic acid, 4-(4-hydroxy-3,5-dimethoxyphenoxy)-3,5-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-(4-hydroxy-3,5-dimethoxyphenoxy)-3,5-dimethoxy-
- 4-(4-hydroxy-3,5-dimethoxyphenoxy)-3,5-dimethoxybenzoic acid
- 2,6-dimethoxy-4-(2',6'-dimethoxy-4'-carboxyphenoxy)phenol
- 81326-09-2
- DTXSID40840169
-
- Inchi: InChI=1S/C17H18O8/c1-21-11-7-10(8-12(22-2)15(11)18)25-16-13(23-3)5-9(17(19)20)6-14(16)24-4/h5-8,18H,1-4H3,(H,19,20)
- InChI Key: ACQYRYSQZIXFDV-UHFFFAOYSA-N
- SMILES: COC1=CC(=CC(=C1OC2=CC(=C(C(=C2)OC)O)OC)OC)C(=O)O
Computed Properties
- Exact Mass: 350.10016753g/mol
- Monoisotopic Mass: 350.10016753g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 104Ų
Benzoic acid, 4-(4-hydroxy-3,5-dimethoxyphenoxy)-3,5-dimethoxy- Related Literature
-
Boaz Vilozny,Paolo Actis,Daniel Hwang,Bakthan Singaram,Nader Pourmand Nanoscale, 2013,5, 9214-9221
-
Rong Ding,Tingting Yan,Yi Wang,Yan Long,Guangyin Fan Green Chem., 2021,23, 4551-4559
-
Chaudhery Mustansar Hussain,Chutarat Saridara,Somenath Mitra Analyst, 2008,133, 1076-1082
-
Ramune Kuktaite,Tomás S. Plivelic,Hasan Türe,Mikael S. Hedenqvist,Mikael Gällstedt,Salla Marttila,Eva Johansson RSC Adv., 2012,2, 11908-11914
-
Lin Jin,Shofarul Wustoni Lab Chip, 2018,18, 574-584
81326-09-2 (Benzoic acid, 4-(4-hydroxy-3,5-dimethoxyphenoxy)-3,5-dimethoxy-) Related Products
- 530-57-4(Syringic acid)
- 3535-30-6(4-Ethoxy-3-methoxybenzoic acid)
- 3934-84-7(3-O-Methylgallic acid)
- 5409-31-4(3,4-Diethoxybenzoic acid)
- 645-08-9(Isovanillic acid)
- 6970-19-0(3,4,5-Triethoxybenzoic acid)
- 121-34-6(Vanillic acid)
- 118-41-2(3,4,5-Trimethoxybenzoic acid)
- 2651-55-0(3-Ethoxy-4-methoxybenzoic acid)
- 93-07-2(Veratric acid)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent

pengshengyue
Gold Member
CN Supplier
Bulk

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
